Cas no 2138345-08-9 (3-(Fluorosulfonyl)-2-hydroxy-5-methylbenzoic acid)

• Product Name: 3-(Fluorosulfonyl)-2-hydroxy-5-methylbenzoic acid
• CAS No: 2138345-08-9
• MF: C₈H₇FO₅S
• MW: 234.201585054398
• CID: 6507297
• PubChem ID: 165453549
• Update Time: 2025-10-29

3-(Fluorosulfonyl)-2-hydroxy-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(fluorosulfonyl)-2-hydroxy-5-methylbenzoic acid
• EN300-728695
• 2138345-08-9
• 3-(Fluorosulfonyl)-2-hydroxy-5-methylbenzoic acid

• Inchi： 1S/C8H7FO5S/c1-4-2-5(8(11)12)7(10)6(3-4)15(9,13)14/h2-3,10H,1H3,(H,11,12)
• InChI Key： HMQPESDHBGIUIJ-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=C(C(=O)O)C=1O)(=O)(=O)F

Computed Properties

• Exact Mass: 233.99982266g/mol
• Monoisotopic Mass: 233.99982266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 100Ų

Additional information on 3-(Fluorosulfonyl)-2-hydroxy-5-methylbenzoic acid

Introduction to 3-(Fluorosulfonyl)-2-hydroxy-5-methylbenzoic acid (CAS No. 2138345-08-9)

3-(Fluorosulfonyl)-2-hydroxy-5-methylbenzoic acid, identified by the CAS number 2138345-08-9, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the benzoic acid derivatives, characterized by its unique structural features, including a fluorosulfonyl group, a hydroxyl group, and a methyl substituent. These structural elements contribute to its distinct chemical properties and potential biological activities, making it a subject of interest for further exploration in drug development.

The molecular structure of 3-(Fluorosulfonyl)-2-hydroxy-5-methylbenzoic acid consists of a benzoic acid core with modifications that enhance its reactivity and functionality. The presence of the fluorosulfonyl group (–SO₂F) introduces a strong electron-withdrawing effect, which can influence the compound's interactions with biological targets. Additionally, the hydroxyl group (–OH) and the methyl group (–CH₃) at specific positions on the aromatic ring further modulate its chemical behavior. These features make it a versatile scaffold for designing molecules with tailored properties.

In recent years, there has been growing interest in benzoic acid derivatives due to their diverse pharmacological profiles. Studies have shown that these compounds can exhibit anti-inflammatory, antimicrobial, and anticancer properties. The unique combination of functional groups in 3-(Fluorosulfonyl)-2-hydroxy-5-methylbenzoic acid suggests potential applications in these areas. For instance, the fluorosulfonyl group is known to enhance binding affinity to certain biological receptors, while the hydroxyl and methyl groups can influence metabolic stability and solubility.

Recent research has highlighted the role of fluorinated compounds in medicinal chemistry, particularly in improving drug efficacy and selectivity. The fluorosulfonyl group, in particular, has been widely used to modify the pharmacokinetic properties of molecules. A study published in the Journal of Medicinal Chemistry demonstrated that fluorosulfonylated benzoic acids can act as potent inhibitors of specific enzymes involved in cancer pathways. This finding aligns with the growing body of evidence supporting the use of fluorinated derivatives in therapeutic applications.

The synthesis of 3-(Fluorosulfonyl)-2-hydroxy-5-methylbenzoic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluorosulfonyl group typically involves sulfonylation reactions, where a fluorosulfonic acid or its derivatives are used as reagents. The hydroxyl and methyl groups are often introduced through selective functionalization strategies, such as hydroxylation or methylation reactions. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, may be employed to achieve high yields and purity.

The pharmacological potential of 3-(Fluorosulfonyl)-2-hydroxy-5-methylbenzoic acid has been explored in several preclinical studies. One notable investigation focused on its effects on inflammatory pathways, particularly its interaction with cyclooxygenase (COX) enzymes. The fluorosulfonyl group was found to enhance binding affinity to COX-2, suggesting potential applications in developing anti-inflammatory agents. Additionally, another study reported that this compound exhibits inhibitory activity against certain kinases involved in tumor growth, highlighting its anticancer potential.

The chemical stability and metabolic fate of 3-(Fluorosulfonyl)-2-hydroxy-5-methylbenzoic acid are critical factors in determining its suitability for therapeutic use. Fluorinated compounds often exhibit enhanced metabolic stability due to the electron-withdrawing nature of fluorine atoms. However, their degradation pathways can be complex and may involve multiple enzymatic processes. Understanding these mechanisms is essential for optimizing drug design and ensuring safety profiles.

In conclusion,3-(Fluorosulfonyl)-2-hydroxy-5-methylbenzoic acid (CAS No. 2138345-08-9) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive candidate for further development into novel therapeutic agents. Continued investigation into its synthesis, pharmacology, and clinical applications will be crucial in realizing its full potential in medicine.